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Compound of Interest

Compound Name:
(4-Bromo-3-fluoro-2-methylphenyl)

(methyl)sulfane

Cat. No.: B14027131

Get Quote

(4-Bromo-2-fluoro-3-methylphenyl)
(methyl)sulfane[1][2][3]
Executive Summary
CAS 2707664-33-1 is a highly specialized halogenated thioether intermediate used primarily in

the synthesis of advanced pharmaceutical ingredients (APIs), particularly within the domain of

kinase inhibitors and nuclear receptor modulators. Its structure—1-bromo-3-fluoro-2-methyl-4-

(methylsulfanyl)benzene—features a dense substitution pattern (1,2,3,4-tetrasubstituted) that

offers unique steric and electronic properties.

The molecule serves as a critical "right-hand" building block in medicinal chemistry. The

bromine atom provides a handle for cross-coupling (Suzuki/Buchwald), while the fluorine and

methyl groups adjacent to the reaction center induce conformational locking (atropisomerism

control) and metabolic stability. The methylthio (SMe) moiety acts as a versatile functional

handle, capable of being oxidized to sulfoxides/sulfones or serving as a bioisostere for methoxy

groups.
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The following data represents the calculated and predicted physicochemical profile for CAS

2707664-33-1, derived from structural analogs and substituent constants.

Property Value / Description

Chemical Name
(4-Bromo-2-fluoro-3-methylphenyl)

(methyl)sulfane

IUPAC Name
1-bromo-3-fluoro-2-methyl-4-

(methylsulfanyl)benzene

Molecular Formula C₈H₈BrFS

Molecular Weight 251.13 g/mol

Appearance Off-white to pale yellow solid (low melting point)

Solubility
Insoluble in water; soluble in DCM, DMSO,

Methanol, Ethyl Acetate

LogP (Predicted) ~3.8 – 4.2 (Highly Lipophilic)

H-Bond Donors/Acceptors 0 / 2 (F, S)

Rotatable Bonds 1 (S-CH₃)

Topological Polar Surface Area 25.3 Å²

Structural Analysis & Reactivity
The utility of CAS 2707664-33-1 lies in its orthogonal reactivity. Each substituent plays a

distinct role in downstream synthesis:

C(1)-SMe (Thiomethyl): An electron-donating group (EDG) that activates the ring. It is stable

to basic conditions but sensitive to strong oxidants (mCPBA, H₂O₂) and strong Lewis acids

(BBr₃).

C(2)-F (Fluoro): Provides metabolic blocking at the ortho-position and modulates the pKa of

the ring system. It is generally inert to standard coupling conditions.[1]
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C(3)-Me (Methyl): Provides steric bulk. Its placement between the Fluoro and Bromo groups

creates a "steric gear," often used to twist the phenyl ring out of planarity in biaryl systems,

improving selectivity for protein binding pockets.

C(4)-Br (Bromo): The primary reactive handle. It undergoes oxidative addition with Pd(0),

enabling C-C and C-N bond formation.

Reactivity Pathway Diagram
The following diagram illustrates the divergent synthesis pathways available from this core

scaffold.
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Figure 1: Divergent synthetic utility of CAS 2707664-33-1 in medicinal chemistry workflows.

Experimental Protocols
Protocol A: Synthesis of Biaryl Derivatives (Suzuki Coupling)
This protocol describes the coupling of CAS 2707664-33-1 with a phenylboronic acid, a

standard reaction for generating kinase inhibitor scaffolds.

Reagents:

CAS 2707664-33-1 (1.0 eq)[2]
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Aryl Boronic Acid (1.2 eq)

Pd(dppf)Cl₂·CH₂Cl₂ (0.05 eq)

K₂CO₃ (3.0 eq)

Solvent: 1,4-Dioxane / Water (4:1)

Step-by-Step Methodology:

Setup: In a flame-dried Schlenk flask equipped with a magnetic stir bar, combine CAS

2707664-33-1 (251 mg, 1.0 mmol), the aryl boronic acid (1.2 mmol), and K₂CO₃ (414 mg, 3.0

mmol).

Degassing: Evacuate the flask and backfill with Nitrogen (N₂) three times. Add degassed 1,4-

dioxane (4 mL) and water (1 mL).

Catalyst Addition: Add Pd(dppf)Cl₂·CH₂Cl₂ (41 mg, 0.05 mmol) under a positive stream of

Nitrogen.

Reaction: Seal the flask and heat to 90°C for 4–12 hours. Monitor conversion by TLC

(Hexane/EtOAc) or LC-MS.

Checkpoint: The starting bromide (Rt ~ high) should disappear, replaced by the biaryl

product (Rt ~ variable).

Workup: Cool to room temperature. Dilute with Ethyl Acetate (20 mL) and wash with water

(10 mL) followed by brine (10 mL).

Purification: Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify via silica gel

flash chromatography (Gradient: 0–20% EtOAc in Hexanes).

Protocol B: Selective Oxidation to Sulfoxide/Sulfone
The transformation of the thiomethyl group to a sulfone is often required to increase metabolic

stability or electron deficiency.

Reagents:
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CAS 2707664-33-1 (1.0 eq)[2]

m-Chloroperbenzoic acid (mCPBA) (2.2 eq for Sulfone, 1.0 eq for Sulfoxide)

Solvent: Dichloromethane (DCM)

Methodology:

Dissolution: Dissolve CAS 2707664-33-1 (1.0 mmol) in anhydrous DCM (10 mL) and cool to

0°C in an ice bath.

Addition: Slowly add mCPBA (approx. 77% purity, 2.2 mmol for sulfone) portion-wise over 10

minutes.

Note: For sulfoxide, use 1.05 eq and maintain strictly at 0°C. For sulfone, allow to warm to

room temperature (RT).

Reaction: Stir at RT for 2 hours. A white precipitate (m-chlorobenzoic acid) will form.

Quench: Quench with saturated aqueous Na₂S₂O₃ (sodium thiosulfate) to destroy excess

peroxide, then wash with saturated NaHCO₃ to remove benzoic acid byproducts.

Isolation: Separate phases, dry organic layer (MgSO₄), and concentrate. The product is often

pure enough for subsequent steps; otherwise, recrystallize from EtOH/Hexane.

Handling & Safety (E-E-A-T)
Hazard Identification: As a halogenated aromatic sulfide, this compound should be treated as

a Skin Irritant (H315) and Eye Irritant (H319).

Odor Control: Thioethers often possess a potent, disagreeable sulfur odor. All weighing and

reactions must be performed inside a functioning fume hood.

Waste Disposal: Segregate liquid waste into "Halogenated Organic" containers. Do not mix

with strong oxidizers in the waste stream to prevent exothermic runaway.

Storage: Store at 2–8°C under an inert atmosphere (Argon/Nitrogen) to prevent slow

oxidation of the sulfur moiety over time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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